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Compound of Interest

Compound Name: JINJ-47965567

Cat. No.: B608231

L Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: INJ-47965567 is a potent, selective, and centrally permeable antagonist of the P2X7
receptor, an ATP-gated ion channel implicated in neuroinflammation and various CNS
disorders.[1][2][3] Accurate and consistent preparation of stock solutions is critical for reliable in
vitro and in vivo experimental results. This document provides detailed protocols for the
preparation, storage, and handling of INJ-47965567 stock solutions using Dimethyl Sulfoxide

(DMSO) as the solvent.

Physicochemical Properties

JNJ-47965567 is a white to off-white solid powder.[4] Key properties are summarized below.

Property Value References
Molecular Formula C2sH32N402S [4115]16]
Molecular Weight 488.64 g/mol [4115][6]
CAS Number 1428327-31-4 [4][6][7]

o 100 mg/mL (approx. 204.65
Max Solubility in DMSO

[4]

mM)
Appearance White to off-white solid [4]
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Mechanism of Action and Signaling Pathway

JNJ-47965567 functions as a high-affinity antagonist of the P2X7 receptor.[1][2][4] In the
central nervous system, damaged neurons release ATP, which activates P2X7 receptors on
microglia.[8] This activation triggers the assembly of the NLRP3 inflammasome, leading to the
cleavage of pro-inflammatory cytokines and the release of their active forms, such as
Interleukin-1p (IL-1p), driving neuroinflammation.[8] INJ-47965567 blocks the P2X7 ion
channel, thereby inhibiting this inflammatory cascade.[1]
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Caption: JNJ-47965567 inhibits the P2X7 signaling pathway.
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Experimental Protocols
Objective

To prepare a concentrated stock solution of INJ-47965567 in DMSO for use in biological
assays.

Materials

e JINJ-47965567 powder (CAS: 1428327-31-4)

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade
o Sterile, amber microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e \Vortex mixer

¢ Bath sonicator (recommended to aid dissolution)[4]

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

o Handle JNJ-47965567 powder in a well-ventilated area or chemical fume hood.
o Wear appropriate PPE at all times.

e DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.
Avoid direct contact.

e Consult the Safety Data Sheet (SDS) for INJ-47965567 before use.

Stock Solution Calculations

To prepare stock solutions of a desired concentration, use the following formula:
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Volume of DMSO (mL) = [Mass of INJ-47965567 (mg) / 488.64 ( g/mol )] / [Desired
Concentration (mol/L)] * 1000

The table below provides pre-calculated volumes for common concentrations.

Desired Concentration Mass of INJ-47965567 Required Volume of DMSO
1mM 1mg 2.046 mL

5mg 10.23 mL

10 mg 20.46 mL

10 mM 1mg 204.6 pL

5 mg 1.023 mL

10 mg 2.046 mL

50 mM 5 mg 204.6 pL

10 mg 409.2 pL

100 mM 10 mg 204.6 pL

Calculations are based on a molecular weight of 488.64 g/mol . Always refer to the batch-
specific molecular weight on the product's Certificate of Analysis if available.

Step-by-Step Procedure

o Equilibration: Allow the vial of INJ-47965567 powder to equilibrate to room temperature
before opening to prevent condensation.

» Weighing: Accurately weigh the desired amount of INJ-47965567 powder and place it into a
sterile tube.

e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube
containing the powder.

o Dissolution: Cap the tube securely and vortex thoroughly. If the compound does not fully
dissolve, use a bath sonicator for 5-10 minutes.[4] Visually inspect the solution to ensure
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there are no visible particulates. Note: Hygroscopic DMSO can significantly reduce solubility;
using a newly opened bottle is crucial.[2][4]

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide
the stock solution into smaller, single-use aliquots in sterile amber or light-protected
cryovials.[4]

o Storage: Store the aliquots as recommended in Section 4.

Experimental Workflow Diagram
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Caption: Workflow for preparing JNJ-47965567 stock solution.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of INJ-47965567.
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Storage

Form Stability Period References
Temperature

Powder -20°C Up to 3 years [4]

+4°C Up to 2 years [4]

Stock Solution in
-80°C Up to 6 months [4]

DMSO

-20°C Up to 1 month [4]

Note: It is strongly recommended to aliquot the stock solution to prevent product inactivation
from repeated freeze-thaw cycles.[4] Always use the solution within the recommended time
frame after preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608231#preparing-jnj-47965567-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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